N-benzyl-1-[(4-chlorophenyl)methyl]-2-oxo-6-(trifluoromethyl)pyridine-3-carboxamide

• IUPAC Name: N-benzyl-1-[(4-chlorophenyl)methyl]-2-oxo-6-(trifluoromethyl)pyridine-3-carboxamide
• InChI: InChI=1S/C21H16ClF3N2O2/c22-16-8-6-15(7-9-16)13-27-18(21(23,24)25)11-10-17(20(27)29)19(28)26-12-14-4-2-1-3-5-14/h1-11H,12-13H2,(H,26,28)
• InChI Key: CPBZSJXMTSZYOO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)C2=CC=C(N(C2=O)CC3=CC=C(C=C3)Cl)C(F)(F)F
• Molecular Formula: C21H16ClF3N2O2
• Molecular Weight: 420.8 g/mol

Description

N-benzyl-1-[(4-chlorophenyl)methyl]-2-oxo-6-(trifluoromethyl)pyridine-3-carboxamide is a useful research compound. Its molecular formula is C21H16ClF3N2O2 and its molecular weight is 420.82. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Synthesis of Novel Derivatives : A study focused on the synthesis of novel 6-oxo-pyridine-3-carboxamide derivatives evaluated as antimicrobial and antifungal agents. The synthesis involved reacting acetoacetanilide and cyanoacetanilide in ethanol, leading to compounds displaying broad-spectrum antibacterial activity comparable to standard drugs such as Ampicillin and Gentamicin against certain bacterial strains. Furthermore, 2D QSAR studies correlated observed activities to molecular properties controlling their activities (El-Sehrawi et al., 2015).

Structural Characterization and Properties : The structural features of bis[N-(4-chlorophenyl)pyridine-3-carboxamide]silver(I) nitrate were examined, revealing a nearly linear geometry around the silver atom, stabilized by hydrogen bonds and π–π stacking interactions. This study contributes to understanding the coordination chemistry of such compounds (Shi et al., 2010).

Biological Evaluations

Antimicrobial Activity : A series of novel derivatives of 3-amino-5-methyl-2-(alkylthio)-4-oxo-N-aryl-3,4-dihydrothieno(2,3-d)pyrimidine-6-carboxamides exhibited significant antimicrobial activity, surpassing reference drugs against Proteus vulgaris and Pseudomonas aeruginosa. This highlights the potential of such compounds in antimicrobial applications (Kolisnyk et al., 2015).

Anticonvulsant Enaminones : The study of anticonvulsant enaminones revealed their structural conformation and the role of hydrogen bonding in their molecular architecture, contributing to understanding their pharmacological properties (Kubicki et al., 2000).